Cas no 1267227-78-0 (1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde)

1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde structure
1267227-78-0 structure
Product Name:1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde
CAS No:1267227-78-0
MF:C11H11N3O
MW:201.224541902542
CID:5696181
PubChem ID:82203006
Update Time:2023-10-14

1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-BENZYL-5-METHYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
    • 1267227-78-0
    • EN300-1610466
    • 1H-1,2,3-Triazole-4-carboxaldehyde, 5-methyl-1-(phenylmethyl)-
    • 1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde
    • Inchi: 1S/C11H11N3O/c1-9-11(8-15)12-13-14(9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
    • InChI Key: MTWYZKXGIGUIIR-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C)N(CC2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 397.2±44.0 °C(Predicted)
  • pka: -0.69±0.10(Predicted)

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